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Compound of Interest

Compound Name: Angelic acid

CAS No.: 565-63-9

Cat. No.: B190581

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chemical synthesis of

Angelic acid on an industrial scale. The information is intended to guide researchers,

scientists, and professionals in the drug development field.

Introduction
Angelic acid ((Z)-2-methyl-2-butenoic acid) is a monocarboxylic unsaturated organic acid with

applications in the pharmaceutical and fragrance industries.[1] Its esters are known to be active

components in various herbal medicines.[1] The industrial production of Angelic acid primarily

focuses on achieving high purity and yield in a cost-effective manner. The most common and

scalable methods for its synthesis are the isomerization of its more thermodynamically stable

trans-isomer, Tiglic acid, and a synthetic route starting from 2-methyl-3-crotononitrile.[1][2]

Physicochemical Properties
A clear understanding of the physicochemical properties of Angelic acid and its isomer, Tiglic

acid, is crucial for developing effective synthesis and purification strategies.
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Property
Angelic Acid ((Z)-
isomer)

Tiglic Acid ((E)-
isomer)

Reference

Molar Mass 100.12 g/mol 100.12 g/mol [3]

Melting Point 45-46 °C 64-65 °C [3]

Boiling Point 185 °C 198.5 °C [4]

Boiling Point (Methyl

Ester)
128-129 °C 138-139 °C [1]

Appearance
Colorless monoclinic

crystals
Colorless crystals [3]

Odor Pungent, sour Sweet, warm, spicy [3][4]

Solubility
Soluble in hot water,

alcohol, and ether

Soluble in hot water,

alcohol, and ether
[3]

Synthesis Protocols
Two primary methods for the industrial production of Angelic acid are detailed below.

Method 1: Isomerization of Tiglic Acid
This method leverages the conversion of the more stable Tiglic acid to Angelic acid, often

employing a continuous process to shift the reaction equilibrium.[1]

Experimental Protocol:

Reaction Setup: A reaction vessel equipped with a heating mantle, stirrer, and a fractional

distillation column is assembled. The distillation column is crucial for the continuous removal

of the lower-boiling Angelic acid.

Reactants: Tiglic acid is mixed with an organic sulfinic acid catalyst, such as p-toluenesulfinic

acid or benzenesulfinic acid. The catalyst concentration typically ranges from 0.05% to 2%

by weight of the Tiglic acid.[1] The reaction can be performed without a solvent.[5]

Reaction Conditions: The mixture is heated to a temperature between 50°C and 170°C.[1][5]
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Isomerization and Distillation: As the reaction proceeds, a thermal equilibrium is established

between Tiglic acid and Angelic acid. Due to its lower boiling point, Angelic acid is

continuously removed from the reaction mixture by fractional distillation. This removal shifts

the equilibrium, driving the conversion of Tiglic acid to Angelic acid.[1]

Purification: The collected distillate, enriched in Angelic acid, can be further purified by a

second fractional distillation to achieve high purity.

Quantitative Data:

Parameter Value Reference

Starting Material Tiglic acid or its esters [1]

Catalyst
p-Toluenesulfinic acid or

Benzenesulfinic acid
[1]

Catalyst Concentration 0.05% - 2% (w/w) [1]

Reaction Temperature 50 - 170 °C [1][5]

Yield
Dependent on continuous

removal of product
[1]

Purity
High purity achievable with

fractional distillation
[5]

Logical Workflow for Isomerization of Tiglic Acid:
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Caption: Workflow for Angelic Acid synthesis via Tiglic Acid isomerization.

Method 2: Synthesis from 2-Methyl-3-Crotononitrile
This synthetic route provides an alternative pathway to Angelic acid, starting from a different

precursor.[2]

Experimental Protocol:
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Isomerization of 2-Methyl-3-Crotononitrile:

Reactants: 50g of 2-methyl-3-crotononitrile is mixed with 5g of activated alumina.[2]

Reaction Conditions: The mixture is heated to 85°C and allowed to react for 18 hours.[2]

Work-up: After cooling to room temperature, the mixture is filtered to obtain a mixture of

(Z)- and (E)-2-methyl-2-butene nitrile.[2]

Hydrolysis to Angelic Acid:

Reactants: The nitrile mixture (49g) is dissolved in 300mL of a 10% aqueous sodium

hydroxide solution.[2]

Reaction Conditions: The solution is heated to 70°C and reacted for 5 hours.[2]

Work-up and Purification: After cooling, the reaction mixture is extracted three times with

200mL of ethyl acetate. The combined organic phases are dried over anhydrous sodium

sulfate and concentrated to yield a mixture of Angelic acid and Tiglic acid. This mixture is

then subjected to vacuum distillation, and the fraction collected at 83°C is pure Angelic
acid.[2]

Quantitative Data:
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Parameter Value Reference

Starting Material 2-Methyl-3-Crotononitrile [2]

Step 1 Catalyst Activated Alumina [2]

Step 1 Temperature 85 °C [2]

Step 1 Time 18 hours [2]

Step 2 Reagent
10% Aqueous Sodium

Hydroxide
[2]

Step 2 Temperature 70 °C [2]

Step 2 Time 5 hours [2]

Final Product Yield
21g of Angelic Acid from 50g of

starting material
[2]

Purification Method Vacuum Distillation [2]

Experimental Workflow for Synthesis from 2-Methyl-3-Crotononitrile:
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Step 1: Isomerization

Step 2: Hydrolysis and Purification
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Caption: Workflow for Angelic Acid synthesis from 2-Methyl-3-Crotononitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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